Cas no 122950-66-7 (1-(bromomethyl)-2-methoxy-3-methylbenzene)
122950-66-7 structure
Product Name:1-(bromomethyl)-2-methoxy-3-methylbenzene
CAS No:122950-66-7
Molecular Formula:C9H11OBr
Molecular Weight:215.08704
MDL:MFCD18398319
CID:1217532
PubChem ID:14433798
1-(bromomethyl)-2-methoxy-3-methylbenzene Properties
Names and Identifiers
-
- Benzene, 1-(bromomethyl)-2-methoxy-3-methyl-
- 1-(bromomethyl)-2-methoxy-3-methylbenzene
- SCHEMBL4513903
- MFCD18398319
- AKOS037655702
- 122950-66-7
- CS-0457381
- DMQMITNJIJERTM-UHFFFAOYSA-N
- 2-Methoxy-3-methylbenzyl bromide
- XEA95066
- DTXSID40560193
- 1-bromomethyl-2-methoxy-3-methyl-benzene
- PS-9993
- 2-Methoxy-3-methylbenzylbromide
- EN300-1913335
-
- MDL： MFCD18398319
- InChIKey： DMQMITNJIJERTM-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H11BrO/c1-7-4-3-5-8(6-10)9(7)11-2/h3-5H,6H2,1-2H3
- SMILES： CC1=C(C(=CC=C1)CBr)OC
Computed Properties
- Exact Mass: 213.99933
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 213.99933g/mol
- Heavy Atom Count: 11
- Complexity: 116
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-(bromomethyl)-2-methoxy-3-methylbenzene Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P000KAR-250mg |
Benzene, 1-(bromomethyl)-2-methoxy-3-methyl- |
122950-66-7 | 250mg |
$50.00 | |||
| A2B Chem LLC | AA25507-250mg |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 250mg |
$195.00 | 2024-04-20 | ||
| abcr | AB531532-250 mg |
2-Methoxy-3-methylbenzyl bromide; . |
122950-66-7 | 250MG |
€200.20 | 2023-03-30 | ||
| Alichem | A010004284-250mg |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Ambeed | A595165-1g |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 97% | 1g |
$330.0 | ||
| Apollo Scientific | OR400877-250mg |
2-Methoxy-3-methylbenzyl bromide |
122950-66-7 | 250mg |
£184.00 | 2025-02-20 | ||
| Enamine | EN300-1913335-0.05g |
1-(bromomethyl)-2-methoxy-3-methylbenzene |
122950-66-7 | 0.05g |
$239.0 | 2023-09-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528048-250mg |
1-(Bromomethyl)-2-methoxy-3-methylbenzene |
122950-66-7 | 98% | 250mg |
￥1183.00 | 2024-08-09 |
1-(bromomethyl)-2-methoxy-3-methylbenzene Related Literature
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Sander Jaeqx,Anouk M. Rijs Phys. Chem. Chem. Phys., 2013,15, 16341-16352
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Youcheng Zhao,Xinyu Song,Qisheng Song,Zhilei Yin CrystEngComm, 2012,14, 6710-6719
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Vladimir L. Vyazovkin,Vladimir A. Tolkatchev Phys. Chem. Chem. Phys., 2000,2, 3797-3800
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Sai Wang,Yun-hai Zhu,Jun-min Yan,Xin-bo Zhang J. Mater. Chem. A, 2018,6, 13075-13081
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Yan-Ru Lin,Jian-Hong Liao,Samia Kahlal,Yu-Chiao Liu,Ming-Hsi Chiang,Jean-Yves Saillard,C. W. Liu Nanoscale, 2018,10, 6855-6860
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6. Back cover
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Amir Enferadi Kerenkan,François Béland,Trong-On Do Catal. Sci. Technol., 2016,6, 971-987
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Reshma R. Rao,Manuel J. Kolb,Niels Bendtsen Halck,Anders Filsøe Pedersen,Apurva Mehta,Hoydoo You,Kelsey A. Stoerzinger,Zhenxing Feng,Heine A. Hansen,Hua Zhou,Jan Rossmeisl,Tejs Vegge,Ib Chorkendorff,Ifan E. L. Stephens Energy Environ. Sci., 2017,10, 2626-2637
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:122950-66-7)1-(bromomethyl)-2-methoxy-3-methylbenzene
Purity:99%
Quantity:1g
Price($):297.0